Cas no 1361710-63-5 (Methyl 2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1361710-63-5
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931737
• Update Time: 2025-06-13

Methyl 2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H11F3N2O3/c1-5-7(3-14)15-4-6(9(16)17-2)8(5)18-10(11,12)13/h4H,3,14H2,1-2H3
• InChI Key： LFKDPHZHSALXAS-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OC)=CN=C(CN)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.1
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate

Research Briefing on Methyl 2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1361710-63-5)

Methyl 2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1361710-63-5) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and its role as a key intermediate in the production of bioactive molecules. This briefing provides an overview of the latest research findings related to this compound, highlighting its significance in the pharmaceutical industry.

One of the primary areas of interest is the compound's role as a building block in the synthesis of novel therapeutic agents. Researchers have explored its utility in the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate as a precursor in the synthesis of potent kinase inhibitors, which showed promising activity against cancer cell lines. The study emphasized the compound's versatility and its ability to introduce specific functional groups that enhance binding affinity and selectivity.

In addition to its synthetic applications, the pharmacological profile of Methyl 2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate has been investigated. Preliminary in vitro studies have revealed its potential as a modulator of certain biological pathways, particularly those involved in inflammation and oxidative stress. A recent preprint on bioRxiv reported that derivatives of this compound exhibited anti-inflammatory effects in macrophage models, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

The compound's chemical stability and reactivity have also been subjects of recent research. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its structure and purity. A study in the journal Organic Process Research & Development highlighted the optimization of the synthetic route for Methyl 2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate, achieving higher yields and reduced byproduct formation. This advancement is critical for scaling up production and ensuring the compound's availability for further research and development.

Despite the promising findings, challenges remain in the application of Methyl 2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate. Issues such as solubility, bioavailability, and potential toxicity need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound. Ongoing research is expected to provide deeper insights into its mechanisms of action and therapeutic applications.

In conclusion, Methyl 2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1361710-63-5) represents a valuable scaffold in medicinal chemistry with diverse applications. Its role in the synthesis of bioactive molecules, coupled with its emerging pharmacological properties, positions it as a compound of significant interest for future drug discovery efforts. Continued research and development will be crucial to translate these findings into clinically relevant therapies.